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Session Frequency at a Glance

The table below summarizes the session frequencies for different conditions as reported in the literature.

Medical
Application

Typical
Session
Frequency

Interval
Between
Sessions

Key Determining
Factors for
Additional Sessions

Reported Success
Rates

Symptomatic
Simple Hepatic
Cysts [1]

Single-

session

Not

applicable
(single

session)

— 92.9% overall success

rate [1]

Postoperative
Lymphoceles [2]

1-2 sessions 1 week Drainage output

>20mL/day after first
session [2]

93% clinical success

rate [2]

Plunging Ranula
[3]

1 to 5
sessions

(mean: 1.7)

Not specified;
based on

follow-up

Cyst recurrence or
insufficient shrinkage

(<70%) on follow-up
imaging [3]

52.3% showed
total/near-total

shrinkage; 14.3%
recurrence rate after

final therapy [3]

Simple Renal
Cysts [4]

Single-

session

Not

applicable

— 96% success

(complete or partial
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Medical
Application

Typical
Session
Frequency

Interval
Between
Sessions

Key Determining
Factors for
Additional Sessions

Reported Success
Rates

(single

session)

resolution) [4]

Detailed Experimental Protocol for Multiple Sessions

The following workflow and detailed protocol are synthesized from the reviewed studies, particularly for

managing lymphoceles and ranulas that require multiple treatment sessions [2] [3].
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Start: Diagnosed Cystic Lesion

Pre-Treatment Assessment
(Imaging, Allergy Check)

Session 1: OK-432 Sclerotherapy

Post-Session Monitoring
(Drainage output, Symptoms, Imaging)

Evaluation at 1-3 Months

Therapy Successful
No further action

 Met Success
Criteria

Insufficient Response
or Recurrence

 Not Met

Session 2: OK-432 Sclerotherapy

Schedule

Post-Session Monitoring

Repeat Monitoring

Final Evaluation

Re-evaluate

Therapy Successful

 Met Success
Criteria

Consider Surgical
Intervention

 Not Met
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Step-by-Step Procedure

Pre-Treatment Assessment & Preparation

Diagnosis & Imaging: Confirm the diagnosis and extent of the lesion using ultrasound (US),

computed tomography (CT), or magnetic resonance imaging (MRI) [2] [3] [5].
Patient Selection: Ensure the patient has no history of penicillin allergy, as OK-432 is derived

from Streptococcus pyogenes treated with benzylpenicillin [3].
OK-432 Preparation: Reconstitute the lyophilized OK-432 powder (0.1 mg, also known as 1

KE) in 10 mL of normal saline, resulting in a concentration of 0.01 mg/mL (0.1 KE/mL) [1] [3].

First Sclerotherapy Session

Guidance and Anesthesia: Perform the procedure under US or CT guidance, typically under

local anesthesia [2] [4].
Cyst Puncture and Aspiration: Puncture the cyst with an 18-21 gauge needle. Aspirate as

much cystic fluid as possible [1] [3].
Agent Injection: Inject the prepared OK-432 solution into the cyst cavity. The volume injected

is often equal to the volume of fluid aspirated, though some protocols use a fixed ratio (e.g., 0.1
mg OK-432 per 10 mL of aspirated fluid) with a maximum total dose (e.g., 1 mg) [1] [3] [4].

Catheter Management (if used): For draining lesions like lymphoceles, a percutaneous
catheter may be left in place after injection to monitor output [2].

Post-Session Monitoring & Evaluation

Short-Term Monitoring: Monitor patients for common, usually minor, side effects such as
fever, local pain, swelling, and leukocytosis, which typically resolve in a few days with

conservative management [2] [3] [4].
Drainage Monitoring (for catheters): If a catheter is placed, output is monitored daily. A

common threshold for considering the therapy successful and removing the catheter is a output
of less than 20 mL per day [2].

Follow-up Imaging: Schedule the first follow-up imaging (US or CT) at 1 to 3 months post-
procedure to objectively assess the volume reduction [1] [3].

Decision Point: Need for Subsequent Sessions

A second session is indicated if, at the follow-up evaluation, there is:
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Insufficient shrinkage (e.g., less than 70% volume reduction) [3] and/or persistent

symptoms.
Recurrence of the cyst after initial good response.

Persistent high drainage output (>50 mL/day) from a catheter after the first session [2].
The interval between sessions, based on the literature, can be as short as one week (for

lymphoceles with a draining catheter) or several months (waiting for the full effect of the first
session to manifest in ranulas) [2] [3].

Second and Subsequent Sessions

The procedure for subsequent sessions is identical to the first.
After the session, the patient enters another cycle of monitoring and evaluation.

Endpoint of Therapy

Therapy is considered complete when follow-up imaging shows a volume reduction of >70%
(often classified as a successful treatment) and the patient's symptoms have resolved [1] [3].

If multiple sessions (e.g., 3-5) fail to achieve this, surgical intervention may be considered as an
alternative [3].

Key Considerations for Researchers

Single vs. Multiple Sessions: For well-defined, simple cysts (renal, hepatic), a single session is

often highly effective and may be the goal [1] [4]. For more complex or recurrent fluid collections
(lymphoceles, ranulas), a multiple-session strategy should be part of the initial experimental design

[2] [3].
Dosage Consistency: The dosage is typically standardized to the volume of the cyst rather than

patient weight. The common formula is 0.1 mg (1 KE) of OK-432 per 10 mL of aspirated cyst fluid
[1] [4].

Safety Profile: OK-432 sclerotherapy is generally safe. The most common adverse effects are
transient inflammatory reactions (fever, pain, swelling), which are considered minor complications and

are self-limiting [1] [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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